![molecular formula C13H8F3NO B5663499 N-(2,4-difluorophenyl)-3-fluorobenzamide CAS No. 415692-36-3](/img/structure/B5663499.png)
N-(2,4-difluorophenyl)-3-fluorobenzamide
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Overview
Description
Synthesis Analysis
The synthesis of N-(2,4-difluorophenyl)-3-fluorobenzamide typically involves the condensation reaction of fluorobenzoyl chloride with difluoroaniline in the presence of a suitable catalyst or base. For example, a related compound, N-(2,3-difluorophenyl)-2-fluorobenzamide, was synthesized at a high yield from the condensation reaction of 2-fluorobenzoyl chloride with 2,3-difluoroaniline, using standard synthetic procedures. This reaction highlights the efficiency of synthesizing fluorinated benzamides through direct condensation reactions (Hehir & Gallagher, 2023).
Molecular Structure Analysis
The molecular structure of fluorinated benzamides is significantly influenced by the fluorine atoms, leading to unique structural characteristics. For instance, the crystal structure of N-(2,3-difluorophenyl)-2-fluorobenzamide was determined using single crystal X-ray diffraction methods, revealing that both aromatic rings are effectively co-planar, with a central amide group oriented distinctively from the aromatic rings due to amide⋯amide hydrogen bonds and other interactions such as C-H⋯F/O and C-F⋯C ring⋯ring stacking contacts (Hehir & Gallagher, 2023).
Chemical Reactions and Properties
The presence of fluorine atoms in N-(2,4-difluorophenyl)-3-fluorobenzamide contributes to its unique chemical reactivity. Fluorine atoms can enhance the electrophilicity of the carbonyl carbon in the amide group, potentially affecting the compound's participation in various chemical reactions. For example, the fluoroamide-directed C-H fluorination reaction showcases the ability of fluorinated benzamides to undergo chemoselective fluorine transfer, highlighting the impact of fluorine on enhancing reactivity and selectivity in chemical transformations (Groendyke, AbuSalim, & Cook, 2016).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO/c14-9-3-1-2-8(6-9)13(18)17-12-5-4-10(15)7-11(12)16/h1-7H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBXAPFUAPFDVCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50353856 |
Source
|
Record name | N-(2,4-difluorophenyl)-3-fluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50353856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
415692-36-3 |
Source
|
Record name | N-(2,4-difluorophenyl)-3-fluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50353856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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